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Compound of Interest

1-sec-Butyl-3-methyl-1H-pyrazol-
Compound Name:

5-amine
CAS No.: 90206-23-8
Cat. No.: B1320225

Get Quote

Executive Summary & Molecule Profile

Target Molecule: 1-sec-Butyl-3-methyl-1H-pyrazol-5-amine Synonyms: 5-Amino-1-sec-butyl-
3-methylpyrazole; 1-(1-methylpropyl)-3-methyl-1H-pyrazol-5-amine.[1] Chemical Class:
Aminopyrazole (Intermediate for agrochemicals and pharmaceuticals).[1] CAS: Not widely
indexed; structural analog to 1-isopropyl-3-methyl-1H-pyrazol-5-amine (CAS 1124-16-9).[1]

Physicochemical Profile

Understanding the molecule's behavior is critical for method selection.[1]
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Property

Value | Characteristic

Analytical Implication

Molecular Formula

CsHisNs

MW = 153.22 g/mol

Yes (1 Chiral Center at sec-

Standard HPLC yields one

peak (racemate).[1] Chiral

Chirality ) )
butyl) HPLC is required to separate
enantiomers.[1]
The molecule is a weak base.
o Estimated pKa ~3.5 - 4.5 (Ring  [1] It will be protonated at
Basicity (pKa) o
N) acidic pH (pH < 3) and neutral
at basic pH (pH > 7).[1]
Moderately lipophilic.[1]
LogP (Est.) ~0.8-1.2 Retains well on C18 columns.
[1]
- _ Dissolve samples in Methanol
Solubility Soluble in MeOH, ACN, DCM. o
or Acetonitrile.[1]
Detectable by standard
UV Max ~230-245 nm

UV/DAD.[1]

HPLC Analysis Protocols
Method A: Achiral Purity (Reverse Phase)

Purpose: Routine purity check, reaction monitoring, and impurity profiling.

Critical Logic: Aminopyrazoles often exhibit peak tailing on standard C18 columns due to

interaction between the basic nitrogen and residual silanols.[1] To mitigate this, we utilize a

High pH mobile phase, which keeps the molecule in its neutral (free base) state, ensuring

sharp peak symmetry.
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Parameter Specification
Waters XBridge C18 (or equivalent High-pH
Column stable C18) Dimensions: 4.6 x 150 mm, 3.5 pm

or 5 um.[1]

Mobile Phase A

10 mM Ammonium Bicarbonate in Water (pH
~10, adjusted with NH4OH if needed).

Mobile Phase B

Acetonitrile (HPLC Grade).[1]

T=0 min: 10% B T=15 min: 90% B T=18 min:

Gradient . .

90% B T=18.1 min: 10% B T=23 min: Stop
Flow Rate 1.0 mL/min
Temperature 30°C
Detection UV @ 240 nm (Primary), 210 nm (Secondary).
Injection Vol 5-10 pL

Validation Criteria:

e Tailing Factor: Must be < 1.5.[1]

o Retention Time: Expect elution around 8-12 minutes depending on dead volume.[1]

Method B: Enantiomeric Separation (Chiral HPLC)

Purpose: Determining the ratio of (R) and (S) enantiomers.

Critical Logic: The sec-butyl group creates a chiral center. Achiral C18 columns cannot

distinguish these forms. A polysaccharide-based chiral stationary phase is required.[1]
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Parameter Specification

Daicel Chiralpak AD-H or Chiralpak 1G

Column (Amylose-based).[1] Dimensions: 4.6 x 250 mm,
5um.[1]
Normal Phase (NP) or Polar Organic Mode
Mode
(POM).[1]
Hexane : Ethanol : Diethylamine (90: 10: 0.1
) viviv).[1] Note: Diethylamine (DEA) is
Mobile Phase N
mandatory to suppress peak tailing of the
amine.[1]
Flow Rate 1.0 mL/min
Temperature 25°C
Detection Uv @ 240 nm

GC-MS Analysis Protocols
Method C: Direct Injection (Screening)

Purpose: Rapid identification and volatile impurity profiling.

Challenge: Primary amines (-NHz) can hydrogen bond with the GC liner and column active
sites, causing adsorption (loss of signal) or severe tailing.[1] Solution: Use a "Base-
Deactivated” column and liner.[1]

Column:Rtx-5 Amine or CP-Volamine (30 m x 0.25 mm x 1.0 um).[1]

o Alternative: Standard DB-5ms can be used if the system is primed, but expect some
tailing.[1]

Inlet: Split (20:1), 250 °C. Use a Wool-free, Deactivated Liner (e.g., Sky Liner).

Carrier Gas: Helium @ 1.2 mL/min (Constant Flow).[1]

Oven Program:
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o 40 °C (Hold 1 min)
o Ramp 20 °C/min to 280 °C

o Hold 3 min.

e MS Parameters: Source 230 °C, Quad 150 °C, Scan 35-400 amul.

Method D: Derivatization (Quantitative/Robust)

Purpose: Precise quantification and confirmation of the amine structure.

Mechanism: Silylation replaces the active hydrogens on the -NHz group with trimethylsilyl
(TMS) groups, rendering the molecule non-polar and volatile.[1]

Protocol:

e Weigh ~5 mg of sample into a GC vial.[1]

e Add 500 pL Anhydrous Pyridine.

e Add 200 pL MSTFA (N-Methyl-N-(trimethylsilyl)trifluoroacetamide).[1]
e Cap and incubate at 60 °C for 30 minutes.

e Inject 1 pL into GC-MS (Standard DB-5ms column is acceptable here).

e Mass Shift: The parent mass (153) will increase by 72 Da (mono-TMS) to 225 m/z, or by 144
Da (di-TMS) to 297 m/z.[1]

Workflow Visualization
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Sample: 1-sec-Butyl-3-methyl-1H-pyrazol-5-amine

Solubility Check
(Dissolve in MeOH/ACN)

Analysis Goal?

General QC [somer Check

Chemical Purity Enantiomeric Purity Structure Confirmation

(Achiral HPLC) (Chiral HPLC) (GC-MS)

I
| Method A: XBridge C18 | ! Method B: Chiralpak AD-H | | Method D: Derivatization |
l pH 10 (NH4HCO3) : I Hexane/EtOH/DEA : : MSTFA Reagent l
| Neutral form = Sharp Peaks ! ! Separates (R) & (S) I | Targetlon: 225 m/z (TMS) :

Click to download full resolution via product page

Caption: Analytical decision tree selecting between Reverse Phase HPLC (Purity), Chiral HPLC
(Enantiomers), and Derivatized GC-MS (ldentity).

Troubleshooting & Impurity Profile
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Issue

Probable Cause

Corrective Action

Peak Tailing (HPLC)

Silanol interaction with amine.

[1]

Increase pH to >9.5 using
Ammonium
Bicarbonate/Hydroxide.
Ensure column is high-pH
stable.[1]

Double Peaks (Achiral)

Regioisomers from synthesis.

[1]

Synthesis of pyrazoles from
hydrazines can yield 3-amino
vs 5-amino isomers.[1] Check
NMR to confirm

regiochemistry.

No Signal (GC-MS)

Adsorption in liner.[1]

Switch to Method D
(Derivatization) or change liner

to a fresh, deactivated one.

Split Peaks (Chiral)

Successful separation!

Calculate Enantiomeric Excess
(ee%) = (Area A - Area B) /
(Area A + Area B) * 100.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 1H-Pyrazol-3-amine, 5-methyl- | C4AH7N3 | CID 93146 - PubChem
[pubchem.ncbi.nlm.nih.gov]

¢ To cite this document: BenchChem. [Comprehensive Analysis Guide: 1-sec-Butyl-3-methyl-
1H-pyrazol-5-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1320225/docs#comprehensive-analysis-guide-1-sec-
butyl-3-methyl-1h-pyrazol-5-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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